Geranylacetone
Geranylacetone
Geranyl acetone is a monoterpene ketone in which an (E)-geranyl group is bonded to one of the alpha-methyls of acetone. It is a component of essential oils from various plants including Nelumbo nucifera. It has a role as a flavouring agent, a fragrance, a volatile oil component and a plant metabolite. It contains a geranyl group.
Brand Name:
Vulcanchem
CAS No.:
3796-70-1
VCID:
VC21224446
InChI:
InChI=1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+
SMILES:
CC(=CCCC(=CCCC(=O)C)C)C
Molecular Formula:
C13H22O
Molecular Weight:
194.31 g/mol
Geranylacetone
CAS No.: 3796-70-1
Cat. No.: VC21224446
Molecular Formula: C13H22O
Molecular Weight: 194.31 g/mol
* For research use only. Not for human or veterinary use.
Specification
| Description | Geranyl acetone is a monoterpene ketone in which an (E)-geranyl group is bonded to one of the alpha-methyls of acetone. It is a component of essential oils from various plants including Nelumbo nucifera. It has a role as a flavouring agent, a fragrance, a volatile oil component and a plant metabolite. It contains a geranyl group. |
|---|---|
| CAS No. | 3796-70-1 |
| Molecular Formula | C13H22O |
| Molecular Weight | 194.31 g/mol |
| IUPAC Name | (5E)-6,10-dimethylundeca-5,9-dien-2-one |
| Standard InChI | InChI=1S/C13H22O/c1-11(2)7-5-8-12(3)9-6-10-13(4)14/h7,9H,5-6,8,10H2,1-4H3/b12-9+ |
| Standard InChI Key | HNZUNIKWNYHEJJ-FMIVXFBMSA-N |
| Isomeric SMILES | CC(=CCC/C(=C/CCC(=O)C)/C)C |
| SMILES | CC(=CCCC(=CCCC(=O)C)C)C |
| Canonical SMILES | CC(=CCCC(=CCCC(=O)C)C)C |
| Appearance | Liquid |
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